Cas no 2198373-59-8 (6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine)

• Product Name: 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine
• CAS No: 2198373-59-8
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 5462382
• Update Time: 2025-06-09

6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-N-[1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-piperidinyl]-4-pyrimidinamine
• 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine

• Inchi： 1S/C14H20N6O2/c1-10-17-13(19-22-10)8-20-5-3-11(4-6-20)18-12-7-14(21-2)16-9-15-12/h7,9,11H,3-6,8H2,1-2H3,(H,15,16,18)
• InChI Key： OIMJQHARQBMMKF-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC(NC2CCN(CC3N=C(C)ON=3)CC2)=N1

Additional information on 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine

Comprehensive Profile of 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine (CAS No. 2198373-59-8)

The compound 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine (CAS No. 2198373-59-8) is a structurally unique small molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its molecular architecture combines a pyrimidine core with a piperidine scaffold and a 1,2,4-oxadiazole moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine has surged due to their versatility in addressing unmet medical needs. The 1,2,4-oxadiazole ring, in particular, is a privileged structure in drug design, known for its metabolic stability and ability to engage in hydrogen bonding. This compound's methoxy group on the pyrimidine ring further enhances its pharmacokinetic properties, potentially improving bioavailability and target engagement.

The synthesis of CAS No. 2198373-59-8 typically involves multi-step organic transformations, including nucleophilic substitution and cyclization reactions. Its piperidine component is often introduced via reductive amination, while the 1,2,4-oxadiazole ring is constructed through a condensation reaction between amidoximes and carboxylic acid derivatives. These synthetic routes are frequently optimized for scalability and purity, as the compound is increasingly used in high-throughput screening campaigns.

From a drug discovery perspective, 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine represents an attractive scaffold for structure-activity relationship (SAR) studies. Medicinal chemists can readily modify its methoxy group, piperidine nitrogen, or oxadiazole ring to explore new biological activities. This adaptability aligns with current trends in fragment-based drug design, where core structures serve as platforms for generating diverse analogs.

The physicochemical properties of CAS No. 2198373-59-8 contribute to its drug-like character. With a calculated logP in the optimal range for membrane permeability and a molecular weight below 500 Da, it complies with Lipinski's rule of five for oral bioavailability. These characteristics make it particularly valuable in central nervous system (CNS) drug development, where balancing lipophilicity and polar surface area is crucial for blood-brain barrier penetration.

Recent publications have highlighted the potential of 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine derivatives in targeting neurodegenerative diseases and inflammatory disorders. The compound's ability to modulate protein-protein interactions makes it relevant for investigating protein misfolding pathologies. Additionally, its heterocyclic framework shows promise in antibacterial applications, particularly against drug-resistant strains, addressing the global antimicrobial resistance (AMR) crisis.

In the context of personalized medicine, the structural features of CAS No. 2198373-59-8 allow for precise modifications to enhance target selectivity. This is particularly important in cancer therapeutics, where minimizing off-target effects is critical. The compound's pyrimidine-oxadiazole hybrid structure offers multiple vectors for conjugation with biomarkers or imaging agents, facilitating the development of theranostic platforms.

From a commercial perspective, 6-methoxy-N-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}pyrimidin-4-amine is increasingly available from specialty chemical suppliers as a research-grade compound. Its growing presence in compound libraries reflects the pharmaceutical industry's interest in diverse chemical space exploration. The compound's stability under standard storage conditions and compatibility with automated screening platforms further enhance its utility in modern drug discovery workflows.

Future research directions for CAS No. 2198373-59-8 may include exploring its crystal polymorphism for formulation development or investigating its metabolic pathways using advanced mass spectrometry techniques. As computational methods like AI-driven drug design become more prevalent, this compound's well-defined structure makes it an ideal candidate for in silico modeling studies predicting novel biological activities or off-target effects.